4-(dimethylamino)-N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-(dimethylamino)-N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C19H21N3OS/c1-5-22-16-11-6-13(2)12-17(16)24-19(22)20-18(23)14-7-9-15(10-8-14)21(3)4/h6-12H,5H2,1-4H3
• InChI Key: KNOKMMMIXXKYPT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C)SC1=NC(=O)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C19H21N3OS
• Molecular Weight: 339.5 g/mol

Description

4-(Dimethylamino)-N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)benzamide is a compound that has gained significant attention in scientific research due to its unique properties. This compound, also known as DMABN, is a benzothiazole derivative that has shown potential in various applications, particularly in the field of medicinal chemistry.

Scientific Research Applications

Corrosion Inhibition

Research on benzothiazole derivatives, including studies by Hu et al. (2016), has demonstrated their effectiveness as corrosion inhibitors for carbon steel in acidic environments. These inhibitors show high efficiency and stability, providing a potential application for 4-(dimethylamino)-N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)benzamide in materials science, specifically in corrosion prevention and control strategies (Hu et al., 2016).

Anticancer Activity

Compounds structurally related to benzothiazole have been synthesized and tested for their cytotoxic activities against various cancer cell lines. Studies, such as the one conducted by Deady et al. (2003), have shown that certain benzothiazole carboxamide derivatives exhibit potent cytotoxicity, suggesting that 4-(dimethylamino)-N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)benzamide could be explored for its potential anticancer properties (Deady et al., 2003).

CNS Agents

The exploration of benzothiazole derivatives as central nervous system (CNS) agents by Martin et al. (1981) highlights the potential of these compounds in developing treatments for CNS disorders. The derivatives exhibited significant activity against tetrabenazine-induced ptosis, indicating their potential utility as antidepressants or in managing other CNS conditions (Martin et al., 1981).

Microwave-Assisted Synthesis

Darweesh et al. (2016) have utilized benzothiazole-based compounds as building blocks for synthesizing a variety of heterocyclic compounds. This research underlines the chemical versatility and reactivity of benzothiazole derivatives, offering a pathway for the synthesis of novel compounds with potential pharmaceutical or material science applications (Darweesh et al., 2016).

Antimicrobial and Antitumor Evaluation

Research by Deep et al. (2016) on thiazolidinone derivatives, including those with benzothiazole groups, has shown promising antimicrobial and anticancer activities. Such studies suggest potential biomedical applications for 4-(dimethylamino)-N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)benzamide, particularly in developing new antimicrobial agents and cancer therapeutics (Deep et al., 2016).